Cas no 1257551-28-2 (3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• CAS No: 1257551-28-2
• MF: C₂₂H₁₉N₅O₂
• MW: 385.418564081192
• CID: 6169525
• PubChem ID: 52416579
• Update Time: 2025-06-14

3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• 1-benzofuran-2-yl-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]methanone
• VU0632238-1
• 1257551-28-2
• benzofuran-2-yl(4-(6-(pyridin-3-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• SR-01000920268-1
• 3-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-(pyridin-3-yl)pyridazine
• SR-01000920268
• F5040-0494
• AKOS024493198

• Inchi： 1S/C22H19N5O2/c28-22(20-14-16-4-1-2-6-19(16)29-20)27-12-10-26(11-13-27)21-8-7-18(24-25-21)17-5-3-9-23-15-17/h1-9,14-15H,10-13H2
• InChI Key： SDKJJCSESUKMCJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1)=O

Computed Properties

• Exact Mass: 385.15387487g/mol
• Monoisotopic Mass: 385.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine

Comprehensive Overview of 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 1257551-28-2)

The compound 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 1257551-28-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzofuran moiety linked to a piperazine ring and a pyridazine core, makes it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine has surged, driven by advancements in targeted therapy and precision medicine. This compound's pyridin-3-yl and benzofuran-2-carbonyl groups are key structural features that enhance its binding affinity to certain receptors, making it a subject of interest in oncology and neurology research. Its CAS No. 1257551-28-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most compelling aspects of this compound is its potential application in addressing drug-resistant diseases, a hot topic in modern pharmacology. With the rise of antibiotic resistance and the need for innovative cancer treatments, molecules like 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine are being explored for their ability to bypass traditional resistance mechanisms. Its piperazin-1-yl linker provides structural flexibility, which is crucial for optimizing pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often discussed in forums and research papers, as they highlight the challenges and innovations in modern synthetic methodologies. The compound's pyridazine core, in particular, is a focal point for chemists due to its electron-deficient nature, which influences reactivity and interaction with biological targets.

In the context of AI-driven drug discovery, 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine exemplifies how computational tools can predict molecular behavior and optimize drug candidates. Researchers frequently search for terms like "molecular docking" and "structure-activity relationship (SAR)" in conjunction with this compound, underscoring its role in cutting-edge research. Its CAS No. 1257551-28-2 is often referenced in datasets used for machine learning models in chemoinformatics.

Environmental and green chemistry considerations are also relevant when discussing this compound. As the pharmaceutical industry shifts toward sustainable practices, the synthesis and degradation pathways of 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine are being evaluated to minimize ecological impact. This aligns with broader trends in eco-friendly drug development, a topic frequently queried in search engines by environmentally conscious researchers.

In summary, 3-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 1257551-28-2) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in areas like targeted therapy, drug resistance, and computational chemistry. As scientific inquiry continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.